Cas no 2361585-26-2 (Propan-2-yl (2S)-2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]butanoate)

• Product Name: Propan-2-yl (2S)-2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]butanoate
• CAS No: 2361585-26-2
• MF: C₁₆H₂₆N₂O₄
• MW: 310.388644695282
• CID: 6251646
• PubChem ID: 145905451
• Update Time: 2025-10-31

Propan-2-yl (2S)-2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]butanoate Chemical and Physical Properties

Names and Identifiers

• 2361585-26-2
• propan-2-yl (2S)-2-{[1-(prop-2-enoyl)piperidin-4-yl]formamido}butanoate
• Z3207463975
• EN300-26575620
• Propan-2-yl (2S)-2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]butanoate

• Inchi： 1S/C16H26N2O4/c1-5-13(16(21)22-11(3)4)17-15(20)12-7-9-18(10-8-12)14(19)6-2/h6,11-13H,2,5,7-10H2,1,3-4H3,(H,17,20)/t13-/m0/s1
• InChI Key： APLYMPPYTZTPCA-ZDUSSCGKSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)N[C@H](C(=O)OC(C)C)CC

Computed Properties

• Exact Mass: 310.18925731g/mol
• Monoisotopic Mass: 310.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.7Ų

Additional information on Propan-2-yl (2S)-2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]butanoate

Propan-2-yl (2S)-2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]butanoate and Its Significance in Modern Chemical Biology

Propan-2-yl (2S)-2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]butanoate, a complex organic compound with the CAS number 2361585-26-2, has garnered significant attention in the field of chemical biology due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of extensive research in drug discovery and molecular pharmacology.

The molecular structure of Propan-2-yl (2S)-2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]butanoate is characterized by a chiral center at the 2-position of the butanoate moiety, which contributes to its stereochemical diversity. This chirality is crucial for its biological activity, as many pharmacologically active compounds rely on specific stereoisomers to exert their effects. The presence of a propenyl group and a piperidine ring further enhances the compound's complexity, offering multiple sites for interaction with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. Propan-2-yl (2S)-2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]butanoate has been investigated for its potential role in modulating various cellular processes. Its structural features suggest that it may interact with enzymes and receptors involved in inflammation, pain signaling, and neurodegenerative diseases. Preliminary studies have shown promising results in vitro, indicating that this compound may have therapeutic potential in these areas.

One of the most compelling aspects of Propan-2-yl (2S)-2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]butanoate is its ability to serve as a scaffold for further chemical modification. The presence of multiple functional groups allows chemists to tailor the molecule's properties to enhance its bioavailability, selectivity, and efficacy. This flexibility is particularly valuable in drug development, where optimizing a compound's pharmacokinetic profile is essential for clinical success.

The synthesis of Propan-2-yl (2S)-2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]butanoate represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as chiral resolution and catalytic asymmetric synthesis have been employed to obtain the desired enantiomerically pure form of the compound. These synthetic strategies highlight the importance of innovative methodologies in modern chemical biology research.

Recent advancements in computational chemistry have also contributed to the study of Propan-2-yl (2S)-2-[(1-propenoylpiperidinecarbonyl)amino]butanoate. Molecular modeling and docking studies have provided valuable insights into its interactions with biological targets. These computational approaches allow researchers to predict binding affinities, identify potential side effects, and optimize drug-like properties before conducting expensive wet-lab experiments. Such integrative strategies are becoming increasingly indispensable in drug discovery pipelines.

The potential applications of Propan-2-y l( ̈ ̈ S ) - ̈ [ ( ̈ prop - ̈ en - ̈ yloxy piperidine - ̈ carboxy l ) am i no ] but ano ate extend beyond traditional pharmaceuticals. Its unique chemical structure makes it a promising candidate for use in agrochemicals and biodegradable materials. By leveraging its biological activity, researchers aim to develop novel compounds that can address challenges in agriculture while minimizing environmental impact.

In conclusion, Propan - ̈ y l( ̈ S ) - ̈ [ ( ̈ prop - ̈ en - ̈ yloxy piperidine - carboxy l ) am i no ] but ano ate represents a significant advancement in chemical biology research. Its complex structure, coupled with its potential therapeutic applications, makes it a valuable asset in the search for novel treatments for various diseases. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in shaping the future of medicinal chemistry.